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Compound of Interest

Compound Name: Indorenate

CAS No.: 73758-06-2

Cat. No.: B1204406

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals investigating the pharmacological properties of Indorenate, a

serotonin analog with multifaceted therapeutic potential.

Introduction
Indorenate (5-methoxytryptamine-β-methylcarboxylate) is a potent serotonin receptor agonist

with known antihypertensive, anxiolytic, antidepressant-like, and hypoglycemic properties.[1][2]

[3] Its pharmacological profile is primarily attributed to its interaction with multiple serotonin (5-

HT) receptor subtypes, including 5-HT1A, 5-HT1B, 5-HT2A, and 5-HT2C receptors.[1][2][4]

Understanding the specific signaling pathways and designing appropriate experimental models

are crucial for elucidating its mechanism of action and exploring its full therapeutic potential.

Mechanism of Action
Indorenate exerts its effects by acting as an agonist at various serotonin receptors, leading to

the modulation of downstream signaling cascades. The primary targets and their associated

signaling pathways are summarized below.
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5-HT1A Receptor Signaling
Activation of 5-HT1A receptors by Indorenate is linked to its antidepressant and anxiolytic

effects.[1][3] This G-protein coupled receptor (GPCR) is primarily coupled to Gi/o proteins,

leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic

AMP (cAMP) levels. This signaling cascade ultimately results in the opening of G-protein-

coupled inwardly-rectifying potassium (GIRK) channels, causing neuronal hyperpolarization

and reduced neuronal firing.[5]
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Day 1: Pre-Test

Day 2: Test

Acclimated Rats

15 min Forced Swim

Dry and Return to Cage

Administer Indorenate
or Vehicle (60 min prior)

5 min Forced Swim Test

Record Behavior

Analyze Immobility Time

 

Overnight Fasting of Rats

Measure Baseline
Blood Glucose (T=0)

Administer Indorenate
or Vehicle

Measure Blood Glucose at
Multiple Time Points

(e.g., 30, 60, 90, 120 min)

Data Analysis:
Compare Glucose Levels
to Baseline and Vehicle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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